N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-cyclohexyl-2-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C15H20N4O2S/c1-19-14(12-8-5-9-21-12)17-18-15(19)22-10-13(20)16-11-6-3-2-4-7-11/h5,8-9,11H,2-4,6-7,10H2,1H3,(H,16,20)
• InChI Key: OAIFTZCXGMEVOL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2CCCCC2)C3=CC=CO3
• Molecular Formula: C15H20N4O2S
• Molecular Weight: 320.4 g/mol

Description

N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound is primarily used in the pharmaceutical industry for the development of new drugs.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. Moreover, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been found to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. Moreover, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been found to have antioxidant properties, which may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its broad-spectrum antimicrobial and antifungal activity. This compound has been shown to be effective against a wide range of microorganisms, making it a useful tool for studying the mechanisms of microbial pathogenesis. Moreover, N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been found to be relatively non-toxic, making it suitable for use in cell culture and animal studies.
However, there are also some limitations associated with the use of N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments. One of the main limitations is the lack of information on its pharmacokinetics and pharmacodynamics. Moreover, the mechanism of action of this compound is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide. One of the main areas of interest is the development of new drugs based on this compound. Researchers are currently investigating the potential of N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide as a lead compound for the development of new anti-inflammatory, analgesic, and anticancer drugs.
Moreover, there is a need for further research on the mechanism of action of N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide. This will help to better understand the biochemical and physiological effects of this compound and may lead to the discovery of new therapeutic targets.
In conclusion, N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is a promising compound with potential therapeutic properties. Its broad-spectrum antimicrobial and antifungal activity, as well as its potential as an anti-inflammatory, analgesic, and anticancer agent, make it a useful tool for scientific research. However, further research is needed to fully understand its mechanism of action and to develop new drugs based on this compound.

Synthesis Methods

The synthesis of N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of cyclohexyl isocyanate with 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol in the presence of acetic anhydride. The reaction takes place at room temperature, and the product is obtained in good yield after purification by column chromatography. This method is simple, efficient, and cost-effective, making it suitable for large-scale production.

Scientific Research Applications

N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit significant antimicrobial, antifungal, and antitumor activities. This compound has also been shown to have potential as an anti-inflammatory and analgesic agent. Moreover, N-cyclohexyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.